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Compound of Interest

Compound Name: n-Propyl! boronic acid pinacol
Cat. No.: B12821035
Get Quote
\ J

Chemical Identity: 1-Propylboronic acid pinacol ester CAS Number: 67562-19-0 Physical State:
Liquid Primary Hazards: Flammable Liquid (Category 3), Skin/Eye Irritant, Moisture Sensitive.

[1]

Risk Assessment & Hazard Logic

Effective safety protocols rely on understanding the mechanism of hazard, not just the
regulation.[1]

o Flammability (Flash Point ~47°C): This compound is a Class Il combustible liquid (or
Flammable Liquid Cat 3 under GHS).[1] Vapor-air mixtures can ignite at moderate
temperatures.[3] Operational Implication: All transfers must occur away from ignition
sources; static discharge grounding is required for large volumes (>1L).[1]

 Lipophilicity & Skin Permeation: The pinacol ester moiety increases the lipophilicity of the
boronic acid, facilitating faster permeation through the stratum corneum compared to free
boronic acids.[1] Operational Implication: Standard thin nitrile gloves offer only splash
protection; they are not barriers for prolonged immersion.[1]
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» Hydrolytic Instability: Boronic esters hydrolyze in the presence of moisture to release n-
propylboronic acid and pinacol.[1] While less toxic, the hydrolysis products alter
stoichiometry and reaction integrity. Operational Implication: Handling under an inert
atmosphere (Nitrogen/Argon) is a quality control necessity that doubles as a safety control
by excluding oxygen.[1]

PPE Selection Matrix

The following matrix dictates PPE based on the specific interaction level.
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PPE Component

Standard Handling
(Bench/Hood)

High-Risk
Operations (Spill
Cleanup/Scale-up)

Technical Rationale

Hand Protection

Nitrile Gloves
(Double-gloved, min
0.11 mm)

Silver Shield /
Laminate or Butyl
Rubber

Pinacol esters can
swell nitrile rubber
over time.[1] Double
gloving provides a
visual "breakthrough"
buffer.[1] Laminate is
required for

immersion.[1]

Eye Protection

Safety Glasses with

side shields

Chemical Splash
Goggles

Liquid state presents
a splash risk.[1]
Goggles prevent
vapor irritation and
direct ocular contact
during pressurized

transfers.[1]

Respiratory

Fume Hood (Face

velocity > 0.5 m/s)

Respirator (Type A

filter - Organic Vapors)

Volatility at room
temperature is
moderate, but heating
increases vapor
concentration.[1]
Fume hood is the
primary engineering

control.[1]

Body Protection

Flame-Resistant (FR)
Lab Coat

Chem-Tape at
wrist/cuff interfaces

Standard cotton coats
absorb flammable
liquids.[1] FR coats
prevent the "wick
effect” during a fire

event.[1]

Visualization: PPE Decision Logic
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The following diagram illustrates the decision workflow for selecting the correct PPE

configuration.

Start: Task Assessment

Is this a spill or
high-volume transfer?

No (Routine Use)

Is Fume Hood
Available?

Yes No (Benchtop Work)

Yes (Spill/Large Scale)

Standard Protocol: High-Risk Protocol:
1. FR Lab Coat 1. Chemical Goggles

2. Safety Glasses 2. Laminate/Butyl Gloves
3. Double Nitrile Gloves 3. Respirator (Type A)

Self-Validation:
Check outer glove for
swelling/tackiness every 15 mins

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on operational risk and engineering control

availability.

Operational Protocols
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A. Transfer & Handling (Self-Validating System)

To ensure safety and chemical integrity, use the "Closed Transfer" method.[1] This prevents
exposure and moisture ingress.[1][2]

e Preparation:

o Secure the source bottle with a clamp.[1]

o Purge the receiving vessel with Nitrogen/Argon.[1]

o Validation: Verify the fume hood flow monitor is green/active.
e Syringe Transfer (Volumes < 50 mL):

o Use a glass syringe with a Luer-lock tip (plastic syringes can degrade/swell with organic
esters).[1]

o Insert a long needle through the septum.[1]

o Technique: Use the "positive pressure” technique: inject a volume of inert gas equal to the
liquid volume to be withdrawn to prevent vacuum formation.[1]

e Cannula Transfer (Volumes > 50 mL):
o Use a double-ended needle (cannula) under positive inert gas pressure.[1]

o Grounding: Ensure both source and receiving flasks are grounded to prevent static
discharge, as the liquid is flammable (FP 47°C).[1]

B. Emergency Response: Spill Management

Do NOT use paper towels. Paper towels increase the surface area for evaporation
(flammability risk) and are not chemically inert.[1]

o Evacuate & Ventilate: Clear the immediate area.[1]

o Absorb: Use Vermiculite or Diatomaceous Earth.[1] These are non-combustible and
chemically inert.[1]
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e Collect: Scoop absorbed material into a dedicated solid waste container labeled "Flammable

Organic Solid Waste."[1]

o Decontaminate: Clean the surface with soap and water only after the bulk liquid is removed.

[1]

Visualization: Spill Response Workflow

1. Alert & Evacuate 2. Assess Volume Safe to proceed 3. Apply Inert Absorbent
(Remove Ignition Sources) (<100mL vs >100mL) (Vermiculite/Sand)

4. Collect into N
Sealed Waste Container b (R (® SEifey Cieer

Click to download full resolution via product page

Caption: Step-by-step workflow for managing n-Propyl boronic acid pinacol ester spills.

Physical F ies & Data S

Property Value Safety Implication
Low volatility at STP, but
Boiling Point 166-168 °C vapors accumulate if heated.
[1]
] Flammable. Keep away from
Flash Point 47 °C (117 °F)
hot plates/sparks.[1]
_ Lighter than water; will float on
Density ~0.89 g/mL )
aqueous spills.[1]
Difficult to rinse with water
N S alone; requires organic solvent
Solubility Immiscible in water _
(acetone/ethanol) for cleaning.
[1]
o Hard to detect visually on glass
Appearance Colorless Liquid

surfaces.[1]

Disposal & Waste Management
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Disposal must comply with local environmental regulations (RCRA in the US, equivalent local
laws).[1]

o Waste Stream: Organic Solvents (Non-Halogenated).[1]

e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) in the waste
stream, as boronic esters are reducing agents.[1]

» Container Prep: Triple rinse empty containers with acetone before discarding.[1] The rinsate
must go into the liquid organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Boric acid, pinacol ester | C6H13BO3 | CID 368290 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. fishersci.com [fishersci.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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o 4. fishersci.ie [fishersci.ie]

o To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: n-
Propyl Boronic Acid Pinacol Ester[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12821035/docs#personal-protective-equipment-
handling-guide-n-propyl-boronic-acid-pinacol-ester-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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